Cas no 2225175-32-4 (3-Trifluoromethyl-2-cyclopropylphenylboronic acid)

• Product Name: 3-Trifluoromethyl-2-cyclopropylphenylboronic acid
• CAS No: 2225175-32-4
• MF: C₁₀H₁₀BF₃O₂
• MW: 229.99
• CID: 5143477
• PubChem ID: 133555121
• Update Time: 2025-06-08

3-Trifluoromethyl-2-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Trifluoromethyl-2-cyclopropylphenylboronic acid
• 2225175-32-4
• (2-Cyclopropyl-3-(trifluoromethyl)phenyl)boronic acid

• Inchi： 1S/C10H10BF3O2/c12-10(13,14)7-2-1-3-8(11(15)16)9(7)6-4-5-6/h1-3,6,15-16H,4-5H2
• InChI Key： STTAFJPPAJHTTE-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=CC(C(F)(F)F)=C1C1CC1

Computed Properties

• Exact Mass: 230.0725942g/mol
• Monoisotopic Mass: 230.0725942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-Trifluoromethyl-2-cyclopropylphenylboronic acid

Introduction to 3-Trifluoromethyl-2-cyclopropylphenylboronic Acid (CAS No. 2225175-32-4)

3-Trifluoromethyl-2-cyclopropylphenylboronic acid (CAS No. 2225175-32-4) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique combination of a trifluoromethyl group and a cyclopropyl substituent, which endows it with a range of valuable properties and applications.

The trifluoromethyl group is known for its strong electron-withdrawing effect and high lipophilicity, making it an important functional group in the design of pharmaceuticals and agrochemicals. The cyclopropyl substituent, on the other hand, introduces steric hindrance and can influence the conformational flexibility of the molecule, which is crucial for optimizing biological activity and selectivity.

In recent years, 3-Trifluoromethyl-2-cyclopropylphenylboronic acid has been extensively studied for its potential in Suzuki-Miyaura cross-coupling reactions. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals, polymers, and functional materials. The boronic acid functionality of this compound makes it an excellent coupling partner, facilitating the formation of carbon-carbon bonds under mild conditions.

One of the key applications of 3-Trifluoromethyl-2-cyclopropylphenylboronic acid is in the development of new drugs. The trifluoromethyl group can enhance the metabolic stability and bioavailability of drug candidates, while the cyclopropyl substituent can improve their binding affinity to target proteins. For instance, a recent study published in the Journal of Medicinal Chemistry reported the use of this compound as a building block in the synthesis of potent inhibitors of protein-protein interactions (PPIs), which are implicated in various diseases such as cancer and neurodegenerative disorders.

Beyond medicinal chemistry, 3-Trifluoromethyl-2-cyclopropylphenylboronic acid has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers at the University of California, Berkeley, have demonstrated that this compound can be used to modify the electronic structure of conjugated polymers, leading to improved device performance.

The synthesis of 3-Trifluoromethyl-2-cyclopropylphenylboronic acid typically involves several steps. One common approach is to start with a substituted benzene derivative and introduce the trifluoromethyl group through electrophilic aromatic substitution or direct fluorination methods. The cyclopropyl substituent can then be added via cyclopropanation reactions or other suitable synthetic routes. Finally, the boronic acid functionality is introduced through a boronation reaction using borane reagents.

The safety and handling of 3-Trifluoromethyl-2-cyclopropylphenylboronic acid should be carefully considered due to its reactivity with air and moisture. It is recommended to store this compound under inert conditions and handle it with appropriate personal protective equipment (PPE). Additionally, proper waste disposal procedures should be followed to ensure environmental safety.

In conclusion, 3-Trifluoromethyl-2-cyclopropylphenylboronic acid (CAS No. 2225175-32-4) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an attractive building block for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.